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Compound of Interest

Compound Name: CWHM-1008

Cat. No.: B2630313

Audience: Researchers, scientists, and drug development professionals.

Introduction

CWHM-1008, a novel antimalarial agent, has demonstrated promising anti-cancer properties by
inducing apoptosis in cancer cells.[1] Understanding the mechanisms by which CWHM-1008
induces programmed cell death is crucial for its development as a potential therapeutic. These
application notes provide detailed protocols for assessing apoptosis in cells treated with
CWHM-1008, focusing on key methods to detect the hallmark features of this process. The
provided methodologies will guide researchers in quantifying apoptotic events and elucidating
the underlying signaling pathways.

Mechanism of Action: CWHM-1008 Induced
Apoptosis

Studies have shown that CWHM-1008 induces apoptosis in lung adenocarcinoma cells by
inhibiting the Akt/mTOR signaling pathway.[1] This pathway is a critical regulator of cell survival,
proliferation, and growth. By blocking this axis, CWHM-1008 initiates a cascade of events
leading to programmed cell death. The following diagram illustrates the proposed signaling
pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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treated-with-cwhm-1008]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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